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Compound of Interest

Compound Name: 3-(1-Naphthyl)acrylic acid

Cat. No.: B079889 Get Quote

This document provides a detailed overview of the melting and boiling points of 3-(1-
Naphthyl)acrylic acid (CAS No. 13026-12-5), a key intermediate in various chemical

syntheses. The information is intended for researchers, scientists, and professionals in the field

of drug development and chemical manufacturing.

Physicochemical Data Summary
The melting and boiling points are critical parameters for the identification, purification, and

handling of chemical compounds. The data for 3-(1-Naphthyl)acrylic acid are summarized

below.
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Property Value Notes

Melting Point 208-215 °C[1]

The experimentally determined

melting point is consistently

reported in the range of 210-

214 °C. A specific range of

210-212°C has also been

noted[2][3].

Boiling Point 393.1 ± 11.0 °C

This value is a computationally

predicted boiling point and has

not been experimentally

verified[2][3]. Organic acids

with high molecular weights

may decompose at or below

their boiling point at

atmospheric pressure.

Molecular Formula C13H10O2[2]

Molecular Weight 198.22 g/mol [2][4]

Appearance
Pale cream to white crystalline

powder[1]

Solubility Slightly soluble in water[2][3]

Experimental Protocols
The following sections describe the standard methodologies used to determine the melting and

boiling points of organic compounds like 3-(1-Naphthyl)acrylic acid.

1. Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a key indicator of purity.

Apparatus: A capillary melting point apparatus (e.g., a Thiele tube or a modern digital

instrument) is typically used.
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Procedure:

A small, dry sample of the crystalline compound is packed into a thin-walled capillary tube,

sealed at one end.

The capillary tube is placed in the heating block of the apparatus.

The sample is heated at a controlled, slow rate (typically 1-2 °C per minute) to ensure

thermal equilibrium.

The temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the entire sample becomes a clear liquid (completion of melting) are

recorded. This range is the melting point. A narrow melting range (e.g., < 2 °C) is indicative

of a pure compound.

2. Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. For compounds that may decompose at high temperatures, boiling point

determination is often performed under reduced pressure (vacuum distillation).

Apparatus: Standard distillation glassware, including a boiling flask, condenser, and

collection flask, is used. A thermometer is placed to measure the temperature of the vapor.

Procedure (at Atmospheric Pressure):

The compound is placed in the boiling flask with boiling chips to ensure smooth boiling.

The liquid is heated until it boils and its vapor rises into the condenser.

The temperature is recorded when it stabilizes, indicating that the vapor and liquid are in

equilibrium. This stable temperature is the boiling point.

Note on Predicted Data: The reported boiling point for 3-(1-Naphthyl)acrylic acid is a

predicted value. Experimental determination would be required to confirm this and to assess

the thermal stability of the compound at this temperature.
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Visualized Workflow
The following diagram illustrates the logical workflow for the characterization of the physical

properties of a chemical compound.

Compound Characterization Workflow

Compound Synthesis
and Purification

Purity Assessment
(e.g., Titration, GC)

Melting Point Determination Boiling Point Determination
(Experimental or Predicted)

Data Reporting and
Documentation

Click to download full resolution via product page
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Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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